4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol

• Molecular Formula: C14H13N3OS2
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 4-[[4-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]amino]phenol
• InChI: InChI=1S/C14H13N3OS2/c1-8-13(20-9(2)15-8)12-7-19-14(17-12)16-10-3-5-11(18)6-4-10/h3-7,18H,1-2H3,(H,16,17)
• InChI Key: NHSSBPJJMOVZJF-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=N1)C)C2=CSC(=N2)NC3=CC=C(C=C3)O

Description

4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol, also known as MBTH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MBTH is a yellow crystalline solid that is soluble in water and organic solvents.

Scientific Research Applications

4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol has been extensively studied for its applications in various fields of scientific research. It is commonly used as a reagent in the determination of phenolic compounds, such as flavonoids and tannins, in plant extracts. 4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol has also been used as a colorimetric reagent for the determination of hydrogen peroxide and other peroxides. Furthermore, 4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol has been used as a substrate in the enzymatic determination of peroxidase activity.

Mechanism of Action

The mechanism of action of 4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol is not fully understood. However, it is believed that 4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol acts as a reducing agent and reacts with the oxidized form of the compound being tested. This reaction results in the formation of a colored product, which can be measured spectrophotometrically.
Biochemical and Physiological Effects:
4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol has no known biochemical or physiological effects on humans or animals. However, it is important to note that 4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol is a chemical compound and should be handled with care.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol in lab experiments is its high sensitivity and specificity. 4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol can detect very low concentrations of peroxides and phenolic compounds. Additionally, 4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol is relatively easy to use and does not require any specialized equipment. However, one limitation of using 4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol is its potential interference with other compounds present in the sample being tested. Therefore, it is important to carefully select the appropriate sample preparation and analysis methods.

Future Directions

There are several future directions for research on 4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol. One area of interest is the development of new applications for 4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol in the field of analytical chemistry. Another area of interest is the optimization of the synthesis method to improve the yield and purity of the final product. Additionally, further studies are needed to fully understand the mechanism of action of 4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol and its potential interactions with other compounds.

Synthesis Methods

4-[(2',4'-Dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]phenol can be synthesized using a two-step process. The first step involves the condensation of 2,4-dimethylthiazole-5-carboxylic acid with o-nitrophenol in the presence of a dehydrating agent. The second step involves the reduction of the resulting nitro compound using a reducing agent such as iron powder or zinc powder. The final product is obtained by recrystallization from a suitable solvent.